![molecular formula C11H10F3NO2 B6182706 1-nitro-4-[1-(trifluoromethyl)cyclobutyl]benzene CAS No. 2768326-91-4](/img/no-structure.png)
1-nitro-4-[1-(trifluoromethyl)cyclobutyl]benzene
Overview
Description
1-Nitro-4-[1-(trifluoromethyl)cyclobutyl]benzene (1-NTCB) is a nitrogen-containing aromatic compound that has a wide range of applications in scientific research. It is a colorless liquid with a boiling point of 151.2 °C and a melting point of -63.2 °C. 1-NTCB has been found to have a variety of interesting properties, including high solubility in organic solvents, low volatility, and low toxicity.
Scientific Research Applications
1-nitro-4-[1-(trifluoromethyl)cyclobutyl]benzene has a variety of applications in scientific research. It has been used as a reagent in organic synthesis, as a catalyst in the synthesis of polymers, and as a ligand in coordination chemistry. In addition, this compound has been used as a model compound for studying the properties of polycyclic aromatic hydrocarbons.
Mechanism of Action
1-nitro-4-[1-(trifluoromethyl)cyclobutyl]benzene has been found to have a variety of interesting properties, including high solubility in organic solvents, low volatility, and low toxicity. These properties make it an attractive molecule for use in scientific research. This compound acts as a Lewis acid, which means it can bind to electron-rich sites on other molecules. This binding can lead to a variety of chemical reactions, such as the formation of new bonds between molecules.
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects. In particular, it has been shown to act as an antagonist of the serotonin 5-HT2A receptor, and has been found to inhibit the growth of certain types of cancer cells. In addition, this compound has been found to have anti-inflammatory and analgesic properties.
Advantages and Limitations for Lab Experiments
1-nitro-4-[1-(trifluoromethyl)cyclobutyl]benzene has several advantages for use in laboratory experiments. Its low volatility and low toxicity make it safe to use in the laboratory, and its high solubility in organic solvents allows it to be easily incorporated into a variety of reactions. However, this compound is not as stable as some other compounds, and its reactivity can lead to the formation of unwanted byproducts.
Future Directions
1-nitro-4-[1-(trifluoromethyl)cyclobutyl]benzene has a variety of potential applications in scientific research. Further research is needed to better understand its mechanism of action and to identify additional biochemical and physiological effects. In addition, further studies could investigate its potential as a therapeutic agent for treating various diseases. Finally, this compound could be used to develop new materials with improved properties, such as increased stability or improved solubility.
Synthesis Methods
1-nitro-4-[1-(trifluoromethyl)cyclobutyl]benzene can be synthesized from a variety of starting materials. The most commonly used method involves the reaction of 1-nitro-4-methylbenzene with trifluoromethylcyclobutene in the presence of an acid catalyst. This reaction can be carried out in either aqueous or organic solvents, and yields a product with a purity of greater than 95%.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-nitro-4-[1-(trifluoromethyl)cyclobutyl]benzene involves the nitration of 4-[1-(trifluoromethyl)cyclobutyl]benzene followed by reduction of the nitro group to an amino group.", "Starting Materials": [ "4-[1-(trifluoromethyl)cyclobutyl]benzene", "Nitric acid", "Sulfuric acid", "Hydrogen gas", "Palladium on carbon", "Sodium hydroxide", "Ethanol" ], "Reaction": [ "Nitration of 4-[1-(trifluoromethyl)cyclobutyl]benzene using a mixture of nitric acid and sulfuric acid to yield 1-nitro-4-[1-(trifluoromethyl)cyclobutyl]benzene", "Reduction of the nitro group in 1-nitro-4-[1-(trifluoromethyl)cyclobutyl]benzene using hydrogen gas and palladium on carbon as a catalyst in ethanol to yield 1-amino-4-[1-(trifluoromethyl)cyclobutyl]benzene", "Treatment of 1-amino-4-[1-(trifluoromethyl)cyclobutyl]benzene with sodium hydroxide to yield the final product, 1-nitro-4-[1-(trifluoromethyl)cyclobutyl]benzene" ] } | |
| 2768326-91-4 | |
Molecular Formula |
C11H10F3NO2 |
Molecular Weight |
245.2 |
Purity |
95 |
Origin of Product |
United States |
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